Cas no 886912-57-8 (N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide)

• Product Name: N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• CAS No: 886912-57-8
• MF: C₂₀H₁₉N₃O₄S
• MW: 397.447563409805
• CID: 5477867
• Update Time: 2025-11-01

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide

• Inchi： 1S/C20H19N3O4S/c1-28(25,26)17-10-8-14(9-11-17)19-22-23-20(27-19)21-18(24)16-7-6-13-4-2-3-5-15(13)12-16/h6-12H,2-5H2,1H3,(H,21,23,24)
• InChI Key： KVUZOJGZXXQRGV-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1C(NC1=NN=C(C2=CC=C(S(C)(=O)=O)C=C2)O1)=O

Additional information on N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide

Comprehensive Overview of N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 886912-57-8)

The compound N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 886912-57-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique oxadiazole and tetrahydronaphthalene moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The 1,3,4-oxadiazole scaffold, a key component of this compound, is known for its versatility in drug design due to its ability to mimic peptide bonds and enhance metabolic stability. This has led to increased searches for "oxadiazole derivatives in drug discovery" and "kinase inhibitors with tetrahydronaphthalene cores," reflecting the growing interest in such molecules.

The methanesulfonylphenyl group in N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide contributes to its pharmacokinetic properties, such as improved solubility and bioavailability. These attributes are critical for oral drug formulations, a topic frequently searched by pharmaceutical professionals under terms like "bioavailability enhancement strategies" and "solubility optimization in drug development." The compound's structural features align well with current trends in fragment-based drug design, a method gaining traction for its efficiency in identifying high-affinity binders.

Another area of interest is the compound's potential application in neurodegenerative disease research. The tetrahydronaphthalene moiety is structurally similar to compounds used in treating conditions like Alzheimer's and Parkinson's diseases. Searches for "tetrahydronaphthalene derivatives in CNS disorders" highlight the relevance of this scaffold in modern neuroscience. Additionally, the oxadiazole ring's role in crossing the blood-brain barrier makes it a valuable tool for central nervous system (CNS) drug delivery.

From a synthetic chemistry perspective, the preparation of N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide involves multi-step reactions, including cyclization and amide coupling. These processes are often explored in academic and industrial settings, with queries like "efficient synthesis of oxadiazole-carboxamides" being common in chemical databases. The compound's CAS No. 886912-57-8 serves as a unique identifier, ensuring accurate retrieval in scientific literature and patent searches.

In conclusion, N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide represents a fascinating example of modern drug design, combining multiple pharmacophores to address unmet medical needs. Its relevance to kinase inhibition, CNS therapeutics, and bioavailability optimization positions it as a compound of high interest in both academic and industrial research. As the scientific community continues to explore its applications, this molecule is likely to remain a focal point in discussions about innovative small-molecule therapies.